Cas no 2091182-35-1 (ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate)

• Product Name: ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate
• CAS No: 2091182-35-1
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 5266980
• Update Time: 2026-03-09

ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-carboxylic acid, 6-bromo-, ethyl ester
• ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate

• Inchi： 1S/C10H9BrN2O2/c1-2-15-10(14)9-7(11)3-4-8-12-5-6-13(8)9/h3-6H,2H2,1H3
• InChI Key： GHFISVSEQIBYHH-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(C(OCC)=O)=C(Br)C=C2

Additional information on ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate

Ethyl 6-Bromoimidazo[1,2-a]Pyridine-5-Carboxylate: A Comprehensive Overview

Ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate (CAS No. 2091182-35-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and versatile applications. The presence of a bromine atom at the 6-position and an ethyl ester group at the 5-position makes this compound particularly interesting for researchers exploring novel chemical entities with tailored functionalities.

The molecular formula of ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate is C₁₀H₉BrN₃O₂, with a molecular weight of approximately 307.19 g/mol. Its structure consists of a fused imidazole and pyridine ring system, which contributes to its aromatic stability and reactivity. The bromine substituent at the imidazole ring enhances the compound's electronic properties, making it suitable for various synthetic transformations. The ethyl ester group at the pyridine ring adds flexibility to the molecule, enabling it to participate in a wide range of chemical reactions.

Recent studies have highlighted the potential of imidazo[1,2-a]pyridines as building blocks in drug discovery. For instance, researchers have reported that ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate exhibits promising anti-inflammatory and antioxidant activities in vitro. These findings suggest that this compound could serve as a lead molecule for developing therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its biological applications, ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate has shown remarkable potential in materials science. Its rigid aromatic structure and functional substituents make it an ideal candidate for designing advanced materials such as organic semiconductors and sensors. Recent advancements in nanotechnology have demonstrated that this compound can be incorporated into graphene-based composites to enhance their electronic properties.

The synthesis of ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate involves a multi-step process that typically starts with the preparation of the imidazole ring system. The introduction of the bromine substituent and the ester group requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized various synthetic routes, including microwave-assisted synthesis and catalytic methods, to streamline the production of this compound.

One of the most intriguing aspects of ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate is its ability to undergo diverse chemical transformations. For example, its bromine atom can be replaced with other halogens or functional groups through nucleophilic substitution reactions. This versatility allows chemists to tailor the compound's properties for specific applications, such as enhancing its solubility or improving its bioavailability.

Furthermore, recent computational studies have provided valuable insights into the electronic structure and reactivity of ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate. By employing density functional theory (DFT) calculations, researchers have mapped out the molecule's frontier molecular orbitals and identified key sites for reactivity. These findings have paved the way for designing more efficient synthetic pathways and predicting the compound's behavior in complex chemical environments.

In conclusion, ethyl 6-bromoimidazo[1,2-a]pyridine-5-carboxylate (CAS No. 2091182-35-1) is a versatile compound with immense potential across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing scientific innovation.